Cas no 1152569-98-6 (N-(3-chloro-4-fluorophenyl)thiolan-3-amine)
N-(3-chloro-4-fluorophenyl)thiolan-3-amine is a versatile intermediate in organic synthesis, particularly valued for its incorporation of both a chloro-fluorophenyl moiety and a thiolane ring. The presence of these functional groups enhances its utility in pharmaceutical and agrochemical applications, where precise structural modifications are often required. The chloro and fluoro substituents contribute to electron-withdrawing effects, influencing reactivity in cross-coupling and substitution reactions. The thiolane ring offers conformational flexibility, facilitating further derivatization. This compound is particularly useful in the development of bioactive molecules, where its balanced lipophilicity and stability under synthetic conditions make it a preferred building block for researchers.
1152569-98-6 structure
Product Name:N-(3-chloro-4-fluorophenyl)thiolan-3-amine
CAS No:1152569-98-6
MF:C10H11ClFNS
MW:231.717443704605
CID:5176588
PubChem ID:43119259
Update Time:2026-03-05
N-(3-chloro-4-fluorophenyl)thiolan-3-amine Chemical and Physical Properties
Names and Identifiers
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- 3-Thiophenamine, N-(3-chloro-4-fluorophenyl)tetrahydro-
- N-(3-chloro-4-fluorophenyl)thiolan-3-amine
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- Inchi: 1S/C10H11ClFNS/c11-9-5-7(1-2-10(9)12)13-8-3-4-14-6-8/h1-2,5,8,13H,3-4,6H2
- InChI Key: JBIPUFUZCLIMFY-UHFFFAOYSA-N
- SMILES: N(C1CSCC1)C1C=CC(F)=C(Cl)C=1
N-(3-chloro-4-fluorophenyl)thiolan-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-165619-0.05g |
N-(3-chloro-4-fluorophenyl)thiolan-3-amine |
1152569-98-6 | 95.0% | 0.05g |
$348.0 | 2025-02-20 | |
| Enamine | EN300-165619-0.1g |
N-(3-chloro-4-fluorophenyl)thiolan-3-amine |
1152569-98-6 | 95.0% | 0.1g |
$364.0 | 2025-02-20 | |
| Enamine | EN300-165619-0.25g |
N-(3-chloro-4-fluorophenyl)thiolan-3-amine |
1152569-98-6 | 95.0% | 0.25g |
$381.0 | 2025-02-20 | |
| Enamine | EN300-165619-0.5g |
N-(3-chloro-4-fluorophenyl)thiolan-3-amine |
1152569-98-6 | 95.0% | 0.5g |
$397.0 | 2025-02-20 | |
| Enamine | EN300-165619-1.0g |
N-(3-chloro-4-fluorophenyl)thiolan-3-amine |
1152569-98-6 | 95.0% | 1.0g |
$414.0 | 2025-02-20 | |
| Enamine | EN300-165619-2.5g |
N-(3-chloro-4-fluorophenyl)thiolan-3-amine |
1152569-98-6 | 95.0% | 2.5g |
$810.0 | 2025-02-20 | |
| Enamine | EN300-165619-5.0g |
N-(3-chloro-4-fluorophenyl)thiolan-3-amine |
1152569-98-6 | 95.0% | 5.0g |
$1199.0 | 2025-02-20 | |
| Enamine | EN300-165619-10.0g |
N-(3-chloro-4-fluorophenyl)thiolan-3-amine |
1152569-98-6 | 95.0% | 10.0g |
$1778.0 | 2025-02-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN6226-1G |
N-(3-chloro-4-fluorophenyl)thiolan-3-amine |
1152569-98-6 | 95% | 1g |
¥ 2,791.00 | 2023-03-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN6226-5G |
N-(3-chloro-4-fluorophenyl)thiolan-3-amine |
1152569-98-6 | 95% | 5g |
¥ 8,375.00 | 2023-03-15 |
N-(3-chloro-4-fluorophenyl)thiolan-3-amine Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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